Cas no 6964-19-8 (4-chloro-3-pentadecylphenol)

• Product Name: 4-chloro-3-pentadecylphenol
• CAS No: 6964-19-8
• MF: C₂₁H₃₅ClO
• MW: 338.955005884171
• CID: 1738584
• PubChem ID: 23402
• Update Time: 2025-04-21

4-chloro-3-pentadecylphenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-pentadecylphenol
• NCIOpen2_008156
• AG-G-71294
• CTK5D0703
• AC1L2M9V
• NSC66318
• NCIOpen2_008156; AG-G-71294; CTK5D0703; AC1L2M9V; NSC66318;
• 6964-19-8
• NSC-66318
• Phenol, 4-chloro-3-pentadecyl-
• NSC 66318
• DTXSID90219902

• Inchi： 1S/C21H35ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-18-20(23)16-17-21(19)22/h16-18,23H,2-15H2,1H3
• InChI Key： IGXPUAZPFOOSEE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCCCCCCCCCCCCCC)O

Computed Properties

• Exact Mass: 338.23785
• Monoisotopic Mass: 338.2376434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 7.67930